Cas no 954047-39-3 (4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide)

• Product Name: 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide
• CAS No: 954047-39-3
• MF: C₂₃H₃₀N₂O₂
• MW: 366.496506214142
• CID: 5923781
• PubChem ID: 16892595
• Update Time: 2025-06-28

4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide
• F5022-0205
• SR-01000920040
• AKOS024490893
• VU0630099-1
• 4-ethyl-N-(4-(2-phenylmorpholino)butyl)benzamide
• SR-01000920040-1
• 4-ethyl-N-[4-(2-phenylmorpholin-4-yl)butyl]benzamide
• 954047-39-3

• Inchi： 1S/C23H30N2O2/c1-2-19-10-12-21(13-11-19)23(26)24-14-6-7-15-25-16-17-27-22(18-25)20-8-4-3-5-9-20/h3-5,8-13,22H,2,6-7,14-18H2,1H3,(H,24,26)
• InChI Key： LNQFBIXSNAAGGR-UHFFFAOYSA-N
• SMILES： O1CCN(CCCCNC(C2C=CC(CC)=CC=2)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 366.230728204g/mol
• Monoisotopic Mass: 366.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide

Professional Introduction to Compound with CAS No. 954047-39-3 and Product Name: 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide

The compound with CAS No. 954047-39-3 and the product name 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an ethyl side chain, a butyl moiety, and a phenylmorpholin-4-yl substituent, contributes to its unique chemical properties and biological activity.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzamide core structure in this compound is particularly noteworthy, as it is frequently employed in the design of bioactive molecules due to its ability to interact with biological targets in a highly specific manner. The 2-phenylmorpholin-4-yl group further enhances the compound's pharmacological profile by introducing additional binding sites and modulating its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of an ethyl-N-substituted benzamide with a phenylmorpholine moiety creates a versatile platform that can be modified to target various biological pathways. Current studies are exploring its interactions with enzymes and receptors involved in inflammatory responses, making it a promising candidate for the treatment of chronic diseases such as arthritis and autoimmune disorders.

The synthesis of 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug discovery.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable inhibitory effects on certain key enzymes implicated in disease progression. The N-terminal ethyl group and butyl side chain contribute to its binding affinity by forming critical hydrogen bonds and hydrophobic interactions with target proteins. Additionally, the phenylmorpholine ring has been shown to enhance pharmacokinetic properties, such as bioavailability and tissue distribution.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying lead compounds like this one. Molecular docking simulations have been used to predict binding affinities and optimal conformations, providing valuable insights into potential drug-target interactions. These computational tools, combined with experimental validation, have streamlined the drug discovery pipeline and reduced time-to-market for novel therapeutics.

Future research directions for 4-ethyl-N-4-(2-phenylmorpholin-4-yl)butylbenzamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological systems at a molecular level will be crucial for optimizing its therapeutic potential. Additionally, investigating its efficacy in preclinical models will provide further evidence of its suitability for clinical development.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The case of CAS No. 954047-39-3 exemplifies how intricate molecular architectures can be designed to achieve desired pharmacological effects. By leveraging cutting-edge synthetic methodologies and biophysical techniques, researchers continue to push the boundaries of what is possible in drug discovery.

The broader implications of this work extend beyond individual compounds to encompass the evolution of pharmaceutical research as a whole. As scientists gain deeper insights into molecular interactions and disease mechanisms, they are better positioned to develop targeted therapies that address unmet medical needs. The study of compounds like 4-ethyl-N-4-(2-phenylmorpholin-4-yibutylbenzamide underscores the dynamic nature of chemical biology and its transformative impact on medicine.